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Compound of Interest

Compound Name: 5-Chloro-4-methoxypyrimidine

Cat. No.: B054106 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
This technical guide provides a comprehensive overview of 4-Chloro-5-methoxypyrimidine, a

substituted pyrimidine of interest in medicinal chemistry and drug discovery. Due to the limited

availability of extensive research on the specific isomer 5-Chloro-4-methoxypyrimidine, this

document focuses on the more extensively documented isomer, 4-Chloro-5-methoxypyrimidine.

Pyrimidine derivatives are fundamental components of nucleic acids and are prevalent in a

wide array of biologically active compounds, including antiviral and anticancer agents. This

guide will cover the core physicochemical properties, synthesis, and potential biological

relevance of 4-Chloro-5-methoxypyrimidine, supported by experimental data and protocols

from related compounds.

Core Physicochemical Properties
The fundamental properties of 4-Chloro-5-methoxypyrimidine are summarized below. This data

is crucial for its application in experimental settings, including solubility and reaction kinetics.
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Property Value Reference

Molecular Formula C₅H₅ClN₂O [1]

Molecular Weight 144.56 g/mol [1]

CAS Number 695-85-2 [1]

Appearance
Not explicitly stated, likely a

solid

Storage
-20°C, sealed storage, away

from moisture
[1]

SMILES COC1=CN=CN=C1Cl [1]

Synthesis and Experimental Protocols
Detailed experimental protocols for the synthesis of 4-Chloro-5-methoxypyrimidine are not

readily available in public literature. However, a synthetic route for a closely related compound,

2,4-dichloro-5-methoxypyrimidine, has been documented and can serve as a methodological

reference.[2]

Representative Synthesis of a Dichloro-
methoxypyrimidine Derivative[2]
This protocol describes the preparation of 2,4-dichloro-5-methoxypyrimidine from 2,4-

dihydroxy-5-methoxypyrimidine.

Step 1: Preparation of 2,4-dihydroxy-5-methoxypyrimidine

Ethyl formate and solid sodium methoxide are reacted in a suitable reaction vessel.

After cooling, methyl methoxyacetate is added to undergo a condensation reaction, yielding

an intermediate.

Methanol and urea are then added to the intermediate, followed by a reflux reaction.

The resulting product is concentrated, dissolved in water, cooled, and neutralized.
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Filtration and drying of the precipitate yield 2,4-dihydroxy-5-methoxypyrimidine.

Step 2: Chlorination to 2,4-dichloro-5-methoxypyrimidine

The 2,4-dihydroxy-5-methoxypyrimidine is reacted with a chlorinating agent, such as

phosphorus oxychloride, in the presence of an acid-binding agent like triethylamine.

The reaction is carried out at an elevated temperature (70–110 °C) for a period of 120–480

minutes.

The reaction mixture is then diluted and filtered to obtain the crude product.

Refining the crude product yields pure 2,4-dichloro-5-methoxypyrimidine.

The following diagram illustrates a generalized workflow for the synthesis of a dichlorinated

methoxypyrimidine, which can be adapted for the synthesis of related compounds.

Starting Materials

Intermediate Synthesis Final Product Synthesis
Ethyl Formate & Sodium Methoxide

Condensation ReactionMethyl Methoxyacetate

Urea

Reflux with Urea 2,4-dihydroxy-5-methoxypyrimidine Chlorination (POCl3) 2,4-dichloro-5-methoxypyrimidine
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A generalized synthetic workflow for a dichlorinated methoxypyrimidine.

Biological Activity and Signaling Pathways
While specific data on the biological activity and signaling pathways of 4-Chloro-5-

methoxypyrimidine is limited, the broader class of pyrimidine derivatives is known for a wide
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range of biological activities. Many pyrimidine analogs exhibit anticancer and antiviral

properties by interfering with nucleic acid synthesis or acting as kinase inhibitors.

For instance, various heterocyclic-fused pyrimidine compounds have been evaluated for their

anti-tumor efficacy, with some targeting the colchicine binding site on tubulin, thereby inhibiting

microtubule polymerization and arresting the cell cycle in the G2/M phase.[3] The general

mechanism for such compounds involves disruption of the cellular cytoskeleton, which is critical

for cell division, migration, and intracellular transport.

The diagram below illustrates a hypothetical signaling pathway that could be targeted by a

pyrimidine-based kinase inhibitor, a common mechanism of action for this class of compounds.
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Hypothetical Kinase Inhibition Pathway
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Hypothetical signaling pathway inhibited by a pyrimidine derivative.

Conclusion
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4-Chloro-5-methoxypyrimidine represents a chemical scaffold with potential for further

investigation in drug discovery and development. While comprehensive data on this specific

isomer is not abundant, the information available for closely related pyrimidine derivatives

suggests that it could be a valuable building block for the synthesis of novel therapeutic agents.

The provided physicochemical data serves as a foundation for future experimental work, and

the outlined synthetic and biological contexts offer a starting point for researchers interested in

exploring the potential of this and similar molecules. Further studies are warranted to fully

elucidate the chemical reactivity, biological activity, and therapeutic potential of 4-Chloro-5-

methoxypyrimidine.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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